Cas no 2228369-40-0 (O-1-(2-phenoxyphenyl)ethylhydroxylamine)

• Product Name: O-1-(2-phenoxyphenyl)ethylhydroxylamine
• CAS No: 2228369-40-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6041414
• PubChem ID: 165670835
• Update Time: 2025-06-10

O-1-(2-phenoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2-phenoxyphenyl)ethylhydroxylamine
• O-[1-(2-phenoxyphenyl)ethyl]hydroxylamine
• 2228369-40-0
• EN300-1863589

• Inchi： 1S/C14H15NO2/c1-11(17-15)13-9-5-6-10-14(13)16-12-7-3-2-4-8-12/h2-11H,15H2,1H3
• InChI Key： LMYSZHYPMIQEHX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1C(C)ON

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(2-phenoxyphenyl)ethylhydroxylamine

Comprehensive Overview of O-1-(2-phenoxyphenyl)ethylhydroxylamine (CAS No. 2228369-40-0)

O-1-(2-phenoxyphenyl)ethylhydroxylamine (CAS No. 2228369-40-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. The compound features a phenoxyphenyl backbone coupled with an ethylhydroxylamine functional group, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a precursor for N-O bond-containing derivatives, which are pivotal in drug discovery and material science.

One of the most frequently searched questions about O-1-(2-phenoxyphenyl)ethylhydroxylamine revolves around its synthesis and purification methods. Given the growing demand for high-purity intermediates in the pharmaceutical industry, optimizing the synthesis of this compound has become a hot topic. Advanced techniques such as catalytic hydrogenation and chiral resolution are often discussed in relation to its production. Additionally, its stability under various pH conditions and thermal properties are subjects of ongoing research, as these factors critically influence its applicability in industrial processes.

Another area of interest is the compound's potential role in green chemistry. With sustainability becoming a global priority, researchers are exploring eco-friendly synthetic routes for O-1-(2-phenoxyphenyl)ethylhydroxylamine. For instance, biocatalytic methods and solvent-free reactions are being investigated to reduce environmental impact. This aligns with the broader trend of minimizing waste and energy consumption in chemical manufacturing, a topic frequently searched in academic and industrial circles.

The pharmacological potential of O-1-(2-phenoxyphenyl)ethylhydroxylamine is another key focus. While not yet widely commercialized, preliminary studies suggest its derivatives could exhibit anti-inflammatory or antioxidant properties. These findings have sparked curiosity about its mechanism of action and possible therapeutic applications, making it a recurring keyword in biomedical literature. However, further in vivo and in vitro studies are required to validate these hypotheses.

From an analytical perspective, the characterization of O-1-(2-phenoxyphenyl)ethylhydroxylamine often involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming its molecular structure and purity, which are critical for regulatory compliance and quality control. The compound's spectral data is frequently requested in research forums, highlighting its importance in analytical chemistry workflows.

In summary, O-1-(2-phenoxyphenyl)ethylhydroxylamine (CAS No. 2228369-40-0) is a compound of growing significance in multiple scientific domains. Its synthesis, sustainability, and potential applications continue to drive research and discussion, making it a relevant topic for chemists, pharmacologists, and material scientists alike. As investigations progress, this compound may unlock new opportunities in drug development and industrial chemistry.